Cas no 923561-79-9 (1,4-Diethylbenzene-2,3,5,6-d4)

• Product Name: 1,4-Diethylbenzene-2,3,5,6-d4
• CAS No: 923561-79-9
• MF: C₁₀H₁₄
• MW: 138.242809772491
• MDL: MFCD06658881
• CID: 1004870
• PubChem ID: 131701184
• Update Time: 2025-06-13

1,4-Diethylbenzene-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 1,4-Diethylbenzene--d4
• 1,4-(CH3CH2)2C6D4
• 923561-79-9
• D97950
• 1,2,4,5-tetradeuterio-3,6-diethylbenzene
• 1,4-Diethylbenzene-2,3,5,6-d4
• DB-311523
• 1,2,4,5-tetradeuterio-3,6-diethyl-benzene

• MDL： MFCD06658881
• Inchi： 1S/C10H14/c1-3-9-5-7-10(4-2)8-6-9/h5-8H,3-4H2,1-2H3/i5D,6D,7D,8D
• InChI Key： DSNHSQKRULAAEI-KDWZCNHSSA-N
• SMILES： C1(C([2H])=C([2H])C(=C([2H])C=1[2H])CC)CC

Computed Properties

• Exact Mass: 138.134657430g/mol
• Monoisotopic Mass: 138.134657430g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1,4-Diethylbenzene-2,3,5,6-d4

Comprehensive Overview of 1,4-Diethylbenzene-2,3,5,6-d4 (CAS No. 923561-79-9): Properties, Applications, and Industry Insights

1,4-Diethylbenzene-2,3,5,6-d4 (CAS No. 923561-79-9) is a deuterated derivative of 1,4-diethylbenzene, a compound widely utilized in chemical research, pharmaceuticals, and material science. This isotopically labeled variant, featuring four deuterium atoms, offers unique advantages in NMR spectroscopy, metabolic studies, and tracer applications. Its molecular structure and isotopic purity make it indispensable for advanced scientific investigations, particularly in drug development and environmental analysis.

The growing demand for deuterated compounds like 1,4-Diethylbenzene-d4 reflects broader trends in precision chemistry and sustainable innovation. Researchers increasingly prioritize stable isotope labeling to enhance data accuracy in LC-MS and GC-MS workflows. This compound’s role in quantitative analysis aligns with the pharmaceutical industry’s focus on bioavailability studies and ADME profiling, addressing key questions such as "How do deuterated markers improve drug metabolism tracking?" or "What are the benefits of isotopic labeling in environmental monitoring?"—topics frequently searched in academic and industrial forums.

From a structural perspective, 1,4-Diethylbenzene-2,3,5,6-d4 retains the aromatic properties of its non-deuterated counterpart while offering superior spectral resolution. Its deuterium enrichment (>98%) minimizes signal interference in NMR experiments, a feature highly valued in structural elucidation of complex molecules. This capability is critical for pharmaceutical R&D, where understanding molecular interactions drives drug discovery breakthroughs. Additionally, its stability under standard laboratory conditions ensures compatibility with high-throughput screening protocols.

Beyond pharmaceuticals, CAS No. 923561-79-9 finds applications in advanced material synthesis, particularly in polymeric systems where deuterium substitution modifies physical properties like density and thermal conductivity. This aligns with emerging trends in green chemistry, as industries explore eco-friendly material alternatives. Searches for "deuterated polymers in renewable energy" or "isotope effects in material science" underscore the interdisciplinary relevance of this compound.

Quality control standards for 1,4-Diethylbenzene-d4 adhere to rigorous ISO-certified protocols, ensuring batch-to-batch consistency for sensitive applications. Analytical certificates typically include HPLC purity, residual solvent levels, and isotopic distribution—parameters crucial for compliance with FDA and EMA guidelines in preclinical research. Such documentation responds to frequent user queries like "How to verify deuterated compound purity?" or "What specifications matter for tracer studies?"

In summary, 923561-79-9 represents a specialized tool at the intersection of analytical chemistry and molecular engineering. Its versatility across life sciences, materials research, and industrial analytics positions it as a critical asset for laboratories addressing 21st-century challenges—from personalized medicine to sustainable technology development. As isotopic labeling techniques evolve, compounds like 1,4-Diethylbenzene-2,3,5,6-d4 will continue enabling discoveries that redefine scientific boundaries.